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Compound of Interest

Compound Name: NP-Ahd-13C3

Cat. No.: B030849

Frequently Asked Questions (FAQSs)

Q1: What are the primary factors affecting the
sighal-to-noise ratio (S/N) in my *C NMR
experiment?

The low S/N in 33C NMR spectroscopy is primarily due to the low natural abundance (1.1%) and
weaker magnetic moment of the 13C isotope compared to *H.[1][2][3][4] For labeled
compounds, the main factors are sample concentration, the number of scans performed, the
magnetic field strength of the spectrometer, and the type of NMR probe used.[5]

A diagram illustrating the key relationships is provided below.
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Acquisition Parameter Optimization Workflow

Start: Low S/N Spectrum

Acquire Preliminary Spectrum
(e.g., NS=128)

Optimize D1 and Pulse Angle
(Set D1 = 1.3*T1, Pulse = 30°)

End: Optimized Spectrum

Increase Number of Scans (NS)
(e.g., 4x for 2x S/N)

Re-acquire Spectrum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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